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Compound of Interest

N-(2,2-
Compound Name: _ ]
dimethoxyethyl)cyclohexanamine

Cat. No.: B1305079

Abstract: This technical guide provides a comprehensive overview of N-(2,2-
dimethoxyethyl)cyclohexanamine, a secondary amine incorporating both a cyclohexane ring
and a protected aldehyde functionality. Due to the limited availability of published research on
this specific molecule, this document consolidates known data and presents a theoretical
framework for its synthesis and potential applications. The guide is intended for researchers,
scientists, and professionals in drug development and organic synthesis. It includes a summary
of chemical properties, a detailed, plausible experimental protocol for its synthesis via reductive
amination, and a discussion of its potential utility in medicinal chemistry and materials science,
based on the known reactivity of its constituent functional groups.

Chemical Identity and Properties

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is N-
(2,2-dimethoxyethyl)cyclohexanamine. It is also known by synonyms such as Cyclohexyl-
(2,2-dimethoxy-ethyl)-amine and N-(2,2-Dimethoxyethyl)cyclohexylamine.[1] This compound is
a secondary amine featuring a cyclohexyl group and a 2,2-dimethoxyethyl group attached to
the nitrogen atom. The latter group is a dimethyl acetal, which serves as a protected form of an
aldehyde, suggesting its potential as a synthetic intermediate.

Physicochemical Data

While extensive experimental data for N-(2,2-dimethoxyethyl)cyclohexanamine is not readily
available in the literature, key computed properties have been compiled from chemical
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databases. These properties provide a foundational understanding of the molecule's physical
characteristics.

Property Value Source

CAS Number 99863-45-3 [2]

Molecular Formula C10H21NO2 [1]

Molecular Weight 187.28 g/mol [1]

Canonical SMILES COC(CNcC1ceeceer)oc BOC Sciences
InChl Key QSACEZXVIGRIC- BOC Sciences

UHFFFAOYSA-N

N ) 243.7+20.0 °C at 760 mmHg )
Boiling Point ) BOC Sciences
(Predicted)

Synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine

The synthesis of N-alkylated cyclohexylamines is commonly achieved through reductive
amination.[3][4] This highly versatile and widely used reaction involves the formation of an
imine or enamine intermediate from a ketone and an amine, which is then reduced in situ to the
target amine. For N-(2,2-dimethoxyethyl)cyclohexanamine, a plausible and efficient
synthetic route is the reductive amination of cyclohexanone with 2,2-dimethoxyethan-1-amine.

Experimental Protocol: Reductive Amination

This protocol describes a laboratory-scale synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine.

Objective: To synthesize N-(2,2-dimethoxyethyl)cyclohexanamine from cyclohexanone and
2,2-dimethoxyethan-1-amine using sodium triacetoxyborohydride as the reducing agent.

Reagents and Materials:

¢ Cyclohexanone (1.0 eq)
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e 2,2-Dimethoxyethan-1-amine (1.1 eq)

e Sodium triacetoxyborohydride (STAB) (1.5 eq)

e Dichloromethane (DCM), anhydrous

o Acetic acid, glacial (catalytic amount)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Saturated aqueous sodium chloride (brine) solution

e Anhydrous magnesium sulfate (MgSOa)

e Round-bottom flask

e Magnetic stirrer and stir bar

» Argon or nitrogen gas supply

e Separatory funnel

 Rotary evaporator

« Silica gel for column chromatography

o Standard glassware for extraction and purification

Procedure:

e To a dry round-bottom flask under an inert atmosphere (argon or nitrogen), add
cyclohexanone (1.0 eq) and anhydrous dichloromethane.

e Add 2,2-dimethoxyethan-1-amine (1.1 eq) to the solution, followed by a catalytic amount of
glacial acetic acid.

« Stir the reaction mixture at room temperature for 30-60 minutes to facilitate the formation of
the iminium intermediate.
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Slowly add sodium triacetoxyborohydride (1.5 eq) to the mixture in portions. The addition
may be slightly exothermic.

Allow the reaction to stir at room temperature for 12-24 hours. Monitor the reaction progress
using an appropriate technique (e.g., TLC or GC-MS).

Upon completion, carefully quench the reaction by the slow addition of saturated aqueous
sodium bicarbonate solution.

Transfer the mixture to a separatory funnel and separate the organic layer.
Extract the aqueous layer twice with dichloromethane.
Combine the organic layers and wash with saturated brine solution.

Dry the combined organic phase over anhydrous magnesium sulfate, filter, and concentrate
the solvent using a rotary evaporator.

Purify the resulting crude oil via silica gel column chromatography to yield the pure N-(2,2-
dimethoxyethyl)cyclohexanamine.

Synthesis Workflow Diagram
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Caption: Reductive amination workflow for the synthesis of N-(2,2-
dimethoxyethyl)cyclohexanamine.

Potential Applications in Research and
Development

While N-(2,2-dimethoxyethyl)cyclohexanamine is not extensively documented, its structural
features suggest several potential applications, primarily in organic synthesis and medicinal
chemistry.[5] The cyclohexylamine moiety is a common scaffold in pharmaceuticals, found in
drugs such as mucolytics, analgesics, and bronchodilators.[6][7] Derivatives of
cyclohexylamine have been investigated for various biological activities, including as
acetylcholinesterase inhibitors and antimicrobial agents.[8]

The key functionalities of this molecule—a reactive secondary amine and a protected aldehyde
—make it a versatile building block.
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e Organic Synthesis: The secondary amine can undergo further N-alkylation or acylation to
create more complex tertiary amines or amides.[5] The dimethoxyacetal group is stable
under many reaction conditions but can be easily deprotected to the corresponding aldehyde
using acidic conditions. This allows for subsequent reactions such as Wittig reactions, further
reductive aminations, or oxidations to a carboxylic acid.

e Drug Discovery and Medicinal Chemistry: The cyclohexylamine scaffold is a privileged
structure in medicinal chemistry. This compound could serve as a starting point for the
synthesis of novel bioactive molecules. The dimethoxyethyl side chain allows for the
introduction of a flexible linker that can be functionalized, which is a common strategy in the
design of ligands that can bind to biological targets.

o Materials Science: The amine functionality suggests potential use in the development of new
polymers or as a component in the formation of functionalized surfaces.[5]

Logical Relationship Diagram: Structure to Application
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Caption: Relationship between the structural features of the compound and its potential

applications.

Conclusion

N-(2,2-dimethoxyethyl)cyclohexanamine is a chemical compound with significant potential
as a versatile intermediate in organic synthesis and drug discovery. While specific research on
this molecule is limited, its constituent parts—a cyclohexylamine core and a protected aldehyde
side chain—are well-established functional groups in chemical and pharmaceutical
development. The synthetic route via reductive amination is straightforward and high-yielding,
making the compound readily accessible for further investigation. Future research is warranted
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to explore its reactivity, synthesize novel derivatives, and evaluate their potential biological
activities to fully realize the utility of this promising building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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